Cas no 196791-41-0 (Propanoic acid, 2-methyl-, hexenyl ester)

• Product Name: Propanoic acid, 2-methyl-, hexenyl ester
• CAS No: 196791-41-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1388326
• PubChem ID: 54449870
• Update Time: 2025-04-20

Propanoic acid, 2-methyl-, hexenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, hexenyl ester
• hex-1-enyl 2-methylpropanoate
• 1-hexenyl isobutyrate
• HEX-1-EN-1-YL 2-METHYLPROPANOATE
• 196791-41-0
• DTXSID60711423

• Inchi： 1S/C10H18O2/c1-4-5-6-7-8-12-10(11)9(2)3/h7-9H,4-6H2,1-3H3
• InChI Key： WUEJOVNIQISNHV-UHFFFAOYSA-N
• SMILES： O(C=CCCCC)C(C(C)C)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3